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Compound of Interest

Compound Name: Chromium hexachloride

Cat. No.: B224680 Get Quote

This guide furnishes critical safety and logistical information for the handling and disposal of

hexavalent chromium (Cr(VI)) compounds. Adherence to these protocols is imperative for the

safety of all laboratory personnel and to ensure a secure research environment. Hexavalent

chromium is a known human carcinogen and presents severe health risks upon inhalation,

ingestion, or skin contact.[1][2]

Occupational Exposure Limits for Hexavalent Chromium
Maintaining workplace exposure to hexavalent chromium below established limits is crucial.

The following table summarizes the permissible exposure limits (PEL) set by various regulatory

bodies.
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Regulatory Body
Exposure Limit (8-
hour Time-
Weighted Average)

Action Level Notes

OSHA (PEL) 5 µg/m³[3][4] 2.5 µg/m³[5]
This is the permissible

exposure limit.

NIOSH (REL) 0.2 µg/m³

Recommended

exposure limit

intended to reduce the

risk of lung cancer.[6]

ACGIH (TLV)
0.2 µg/m³ (inhalable

fraction)

Threshold limit value;

confirmed human

carcinogen.[6]

Operational Plan: Personal Protective Equipment
(PPE)
A comprehensive PPE plan is mandatory for all personnel handling hexavalent chromium

compounds.[7] The following equipment must be utilized to prevent exposure.

Engineering Controls:

Chemical Fume Hood: All work with hexavalent chromium compounds must be conducted in

a certified chemical fume hood to keep airborne levels below recommended exposure limits.

[8]

Ventilation: Laboratory rooms should be under negative pressure relative to corridors and the

external environment.[8]

HEPA Filters: Vacuum lines should be protected with HEPA filters.[8]

Personal Protective Equipment:

Respiratory Protection: Respirators are required if engineering controls cannot maintain

exposure below the PEL.[6] The type of respirator depends on the airborne concentration of

hexavalent chromium.[6]
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Up to 10 times the PEL: A half-mask air-purifying respirator with a P100 filter.[6]

Up to 50 times the PEL: A full-facepiece air-purifying respirator with a P100 filter.[6]

Greater than 50 times the PEL or in emergencies: A full-facepiece supplied-air respirator

operated in a pressure-demand or other positive-pressure mode.

Hand Protection: Double gloving with nitrile gloves is recommended for heavy or extended

use.[8]

Eye and Face Protection: Safety glasses or goggles are required.[8] A full-face shield should

be used when there is a splash hazard.

Body Protection: A dedicated lab coat, cleaned regularly by a professional service, is

required.[8] An impervious apron should also be worn.

Experimental Protocols: Step-by-Step Handling
Procedures
1. Pre-Handling Preparations:

Designated Area: All work with chromium is to be performed in a designated area to

minimize contamination.[8]

Equipment Assembly: Assemble all necessary equipment and reagents inside the chemical

fume hood.

PPE Donning: Put on all required PPE before handling the chemical.

2. Handling the Compound:

Container Handling: Carefully open the container of the hexavalent chromium compound

within the fume hood.

Wet Cleaning Methods: Use wet cleaning methods to prevent the generation of dust.[8]

Disposable Mats: Place disposable mats under all chromium use and storage areas and

dispose of them after use.[8]
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3. Post-Handling and Storage:

Container Sealing: Securely close the container of the hexavalent chromium compound.

Work Area Decontamination: Wipe down the work area within the fume hood with a damp

cloth or paper towel. Dispose of cleaning materials as hazardous waste.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination.

Hand Washing: Wash hands thoroughly with soap and water after handling is complete.[8]

Storage: Store hexavalent chromium compounds in a cool, dry, well-ventilated area in a

properly labeled, sealed, and corrosion-resistant container.[9][10]

Disposal Plan
Waste Collection: All solid and liquid waste contaminated with hexavalent chromium must be

collected in specifically designated and labeled waste containers.[8]

Container Requirements: Waste containers must be sealed, impermeable bags or other

closed, impermeable containers.[11]

Labeling: All waste containers must be labeled in accordance with the Hazard

Communication Standard.[11]

Disposal: Dispose of all hexavalent chromium waste through an approved hazardous waste

disposal facility. Do not flush down the drain.[9][12]

Emergency Procedures: Spill Response Workflow
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Hexavalent Chromium Spill Occurs

Evacuate Immediate Area & Alert Others

Assess Spill Severity

Small Spill

Minor

Large Spill

Major

Trained Personnel with Full PPE
Contain Spill with Chemical Spill Kit

Contact Environmental Health & Safety (EH&S)

Clean Up Spill Using Absorbent Pads
(Work from outside in)

Decontaminate the Area

Dispose of Contaminated Materials
as Hazardous Waste

Secure the Area & Prevent Entry

Await Professional Response Team

Click to download full resolution via product page

Caption: Workflow for responding to a hexavalent chromium spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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